Cas no 2137788-98-6 (Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl-)

• Product Name: Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl-
• CAS No: 2137788-98-6
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• CID: 5259747
• Update Time: 2025-07-23

Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl-

• Inchi： 1S/C10H9NO2S/c1-5-3-6(2)11-8-7(10(12)13)4-14-9(5)8/h3-4H,1-2H3,(H,12,13)
• InChI Key： WZSYBDBOILVLHI-UHFFFAOYSA-N
• SMILES： C12C(C(O)=O)=CSC1=C(C)C=C(C)N=2

Additional information on Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl-

Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl- (CAS No. 2137788-98-6): A Comprehensive Overview

Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl-, identified by its CAS number 2137788-98-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thienopyridine class, a structurally diverse group known for its broad range of biological activities and potential therapeutic applications. The presence of a carboxylic acid functional group at the 3-position and methyl substituents at the 5- and 7-positions enhances its chemical reactivity and biological profile, making it a valuable scaffold for drug discovery and development.

The structural framework of Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl- combines the aromaticity of thienopyridine with the versatility of the carboxylic acid moiety. This unique combination has positioned it as a key intermediate in the synthesis of various pharmacologically active compounds. The compound's ability to interact with multiple biological targets has opened up avenues for its exploration in treating a variety of diseases, including cancer, inflammation, and neurodegenerative disorders.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their inherent biological activity and synthetic flexibility. Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl- has been extensively studied for its potential role in modulating cellular pathways associated with disease progression. For instance, studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and survival. The compound's mechanism of action often involves binding to specific receptors or enzymes, thereby disrupting normal cellular functions and inducing apoptosis or cell cycle arrest.

One of the most compelling aspects of Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl- is its synthetic accessibility. The presence of reactive sites such as the carboxylic acid group allows for facile functionalization through various chemical reactions. This has enabled researchers to modify the compound's structure to enhance its potency, selectivity, and pharmacokinetic properties. Such modifications are crucial in developing novel drug candidates that can overcome limitations associated with earlier generations of therapeutics.

The pharmaceutical industry has shown particular interest in derivatives of Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl- due to their potential as lead compounds for new drugs. Several preclinical studies have highlighted its efficacy in animal models of various diseases. These studies have provided valuable insights into its pharmacological profile and have paved the way for further clinical investigations. The compound's ability to cross the blood-brain barrier has also been explored in some contexts, suggesting its potential for treating central nervous system disorders.

The chemical synthesis of Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl- involves multi-step reactions that often require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as esterification or amidation. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for industrial applications.

In addition to its pharmaceutical applications, Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl- has found utility in other areas of chemical research. Its unique structure makes it a valuable building block for designing novel materials with specific properties. For example, it has been used in the development of organic semiconductors and ligands for metal-organic frameworks (MOFs). These applications highlight the compound's versatility beyond traditional pharmaceutical uses.

The safety profile of Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl- is another critical aspect that has been thoroughly evaluated through toxicological studies. These studies have assessed its acute and chronic toxicity levels as well as its potential for causing adverse effects when exposed over prolonged periods. The results from these studies have been instrumental in determining safe dosing regimens and exposure limits for both laboratory researchers and potential patients.

The future prospects for Thieno[3,2-b]pyridine-3-carboxylic acid, 5,7-dimethyl- are promising given its broad range of applications and ongoing research efforts. As more data becomes available from clinical trials and mechanistic studies, it is expected that new therapeutic uses will be identified. Furthermore，the development of innovative synthetic methods will continue to enhance access to this valuable compound for both academic research and industrial purposes.